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Introduction

Pentlandite ((Ni, Fe)9S8) is the primary nickel-bearing sulfide mineral and the world's main

source of nickel.[1] Froth flotation is the most common method for concentrating pentlandite
from low-grade sulfide ores, which typically contain 0.2-3% nickel.[1] The process involves

selectively rendering the pentlandite particles hydrophobic (water-repelling) so they attach to

air bubbles and float to the surface, forming a concentrate. This enrichment is crucial as it

makes subsequent smelting or hydrometallurgical extraction economically viable.[1]

However, the flotation of pentlandite is often complicated by the presence of other sulfide

minerals, particularly pyrrhotite and chalcopyrite, as well as gangue minerals like serpentine.[1]

[2] Achieving a clean separation is challenging due to the similar flotation properties of these

minerals. This document provides detailed application notes and protocols for the flotation of

pentlandite from sulfide ores, addressing common challenges and outlining effective strategies

for recovery.

Challenges in Pentlandite Flotation
Pyrrhotite Rejection: Pyrrhotite often contains intergrown pentlandite and nickel in solid

solution, making a clean separation difficult.[1] Both monoclinic (magnetic) and hexagonal

(non-magnetic) forms of pyrrhotite can be present, further complicating the process.[1]

Presence of Serpentine: Serpentine, a magnesium silicate gangue mineral, can form slime

coatings on pentlandite particles.[2][3] This coating reduces the hydrophobicity of
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pentlandite and hinders collector adsorption, leading to poor recovery.[2] The presence of

serpentine also increases pulp viscosity.[3]

Oxidation: Pentlandite is sensitive to oxidation, which can negatively impact its floatability.[4]

[5] The degree of surface oxidation is a critical factor in the flotation performance of sulfide

minerals.[5]

Experimental Protocols
Protocol 1: General Bulk Sulfide Flotation
This protocol is a baseline for floating all sulfide minerals, including pentlandite, from the

gangue.

1. Ore Preparation:

Crush and grind the sulfide ore to a particle size of less than 200 μm to liberate the
pentlandite minerals.[1]

2. Pulp Preparation:

Prepare a slurry with a specific solids concentration (e.g., 30-40% w/w) in a flotation cell.

3. Reagent Conditioning:

pH Modifier: Adjust the pulp pH to the desired level. While a range of pH values can be used,
neutral to slightly alkaline conditions (pH 7-9.5) are common.[6][7] Lime (CaO) or soda ash
(Na2CO3) can be used.[4][7] Soda ash is often preferred in the presence of serpentine as it
helps disperse slime coatings.[4]
Collector: Add a thiol collector to render the sulfide minerals hydrophobic. Xanthates (e.g.,
sodium ethyl xanthate, sodium isobutyl xanthate) and dithiophosphates are commonly used.
[1] The dosage will depend on the ore characteristics.
Frother: Add a frother (e.g., Dowfroth 250, polyfroth) to create a stable froth for concentrate
collection.[1][8]
Allow for a conditioning time for the reagents to interact with the mineral surfaces.

4. Flotation:

Introduce air into the flotation cell to generate bubbles.
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Collect the froth (concentrate) containing the floated sulfide minerals.
The flotation time will vary depending on the ore and desired recovery.

Protocol 2: Selective Flotation of Pentlandite from
Pyrrhotite
This protocol focuses on depressing pyrrhotite while floating pentlandite.

1. Ore Preparation and Pulp Preparation:

Follow the steps outlined in Protocol 1.

2. Reagent Conditioning:

pH Modifier: Adjust the pH to an alkaline range, typically 9.0-9.5, using lime.[7] High pH
helps to suppress pyrrhotite flotation.[7]
Depressant: Add a depressant to selectively inhibit the flotation of pyrrhotite. A combination
of diethylenetriamine (DETA) and a sulfite source like sodium metabisulfite (SMBS) is
effective.[1][7] The combination of SO2 and DETA has also been shown to be effective.[1]
Collector: Add a xanthate collector.
Frother: Add a suitable frother.
Condition the pulp to allow for reagent adsorption.

3. Flotation:

Proceed with flotation as described in Protocol 1, collecting the pentlandite-rich concentrate.

Protocol 3: Pentlandite Flotation in the Presence of
Serpentine
This protocol is designed to mitigate the negative effects of serpentine.

1. Ore Preparation and Pulp Preparation:

Follow the steps outlined in Protocol 1.

2. Reagent Conditioning:
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pH Modifier: Use soda ash to adjust the pH to an alkaline level. Soda ash helps in dispersing
serpentine slimes.[4]
Dispersant/Depressant: Add a dispersant to prevent slime coating. Carboxymethyl cellulose
(CMC) is a commonly used and effective dispersant for serpentine.[1][9] Other reagents like
dextrin, sodium pyrophosphate, and guar gum can also be used.[1][8]
Collector: Add a xanthate collector.
Frother: Add a frother.
Allow for adequate conditioning time.

3. Flotation:

Perform flotation as described in Protocol 1. The dispersant will help to keep the serpentine
in the tailings, improving the grade of the pentlandite concentrate.

Data Presentation
Flotation
Scenario

Key Reagents Typical pH
Expected
Outcome

Reference

Bulk Sulfide

Flotation

Xanthate

Collector, Frother
7.0 - 9.5

Recovery of all

sulfide minerals.
[1][6]

Selective

Flotation

(Pyrrhotite

Rejection)

Xanthate

Collector,

Frother, DETA,

SO2/SMBS,

Lime

9.0 - 9.5

High pentlandite

recovery with low

pyrrhotite

recovery.

[1][7]

Flotation with

Serpentine

Xanthate

Collector,

Frother, CMC,

Soda Ash

> 9

Improved

pentlandite

recovery and

grade by

dispersing

serpentine.

[1][4][9]
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Reagent Function Typical Dosage Reference

Sodium Ethyl

Xanthate (SEX)
Collector Varies [8]

Sodium Isobutyl

Xanthate (SIBX)
Collector Varies [1]

Dowfroth 250 Frother Varies [1]

Lime (CaO)
pH Modifier, Pyrrhotite

Depressant
Varies [7]

Soda Ash (Na2CO3)
pH Modifier,

Dispersant
Varies [4]

Diethylenetriamine

(DETA)
Pyrrhotite Depressant 300 g/tonne [1]

Sulfur Dioxide (SO2) Pyrrhotite Depressant 1.4 kg/tonne [1]

Carboxymethyl

Cellulose (CMC)
Serpentine Dispersant > 2 kg/tonne [1]
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Decision logic for pentlandite flotation strategy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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